N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide

• IUPAC Name: 2-[benzenesulfonyl(benzyl)amino]-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C22H20N4O5S/c27-22(24-23-15-19-11-7-8-14-21(19)26(28)29)17-25(16-18-9-3-1-4-10-18)32(30,31)20-12-5-2-6-13-20/h1-15H,16-17H2,(H,24,27)/b23-15+
• InChI Key: FTXDWPWWANNCPL-HZHRSRAPSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CC(=O)NN=CC2=CC=CC=C2[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Isomeric SMILES: C1=CC=C(C=C1)CN(CC(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-])S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H20N4O5S
• Molecular Weight: 452.5 g/mol

Description

N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide, also known as NBBS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide is not fully understood. However, it has been proposed that N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide induces apoptosis in cancer cells by activating the mitochondrial pathway. N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has also been shown to inhibit the activity of metalloproteases, which are enzymes involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been shown to have various biochemical and physiological effects. In cancer cells, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide induces apoptosis by activating the mitochondrial pathway. N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has also been shown to inhibit the activity of metalloproteases, which are enzymes involved in the degradation of extracellular matrix proteins. In addition, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide in lab experiments is its ability to selectively inhibit the activity of metalloproteases. This makes N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide a useful tool for studying the role of metalloproteases in various biological processes. However, one of the limitations of using N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for the study of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide. One area of research is the development of more efficient synthesis methods for N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide. Another area of research is the exploration of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide as a potential therapeutic agent for the treatment of cancer and other diseases. Additionally, the use of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide as a chromogenic reagent for the determination of transition metal ions could be further explored. Finally, the role of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide in the regulation of metalloprotease activity in various biological processes could be studied in more detail.
Conclusion:
In conclusion, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide is a chemical compound that has potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. Its ability to selectively inhibit the activity of metalloproteases makes it a useful tool for studying the role of metalloproteases in various biological processes. However, its low solubility in water can make it difficult to work with in aqueous solutions. Further research is needed to explore the potential applications of N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide and to develop more efficient synthesis methods.

Scientific Research Applications

N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been shown to inhibit the growth of cancer cells by inducing apoptosis. In materials science, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been used as a precursor for the synthesis of metal-organic frameworks. In analytical chemistry, N-benzyl-N-{2-[2-(2-nitrobenzylidene)hydrazino]-2-oxoethyl}benzenesulfonamide has been used as a chromogenic reagent for the determination of transition metal ions.